2-(Tributylstannyl)benzo[d]oxazole
Overview
Description
Synthesis Analysis
The synthesis of 2-(Tributylstannyl)benzo[d]oxazole and related compounds often involves strategic routes to incorporate the tributylstannyl group into the benzo[d]oxazole framework. Techniques such as microwave irradiation, click chemistry, and the use of unstable intermediates like lithium thiolate have been employed to achieve efficient synthesis. For instance, ultrafast synthesis approaches have been developed for antimalarial drugs using benzo[d]oxazole-2-thiol and benzhydryl bromide, showcasing the versatility of methods available for synthesizing such compounds (Ramanjaneyulu et al., 2020).
Molecular Structure Analysis
Molecular structure analysis of benzo[d]oxazole derivatives, including this compound, often relies on techniques such as 1H NMR, 13C NMR, IR, and mass spectral studies. Single crystal X-ray diffraction studies have been used to confirm the molecular structure of representative compounds, providing insights into the precise arrangement of atoms and the overall geometry of the molecule (Tangellamudi et al., 2018).
Chemical Reactions and Properties
This compound and its analogs participate in a variety of chemical reactions, including palladium-catalyzed C-H arylation, which allows for further functionalization of the benzo[d]oxazole ring. These reactions are crucial for modifying the compound's chemical properties and enhancing its potential for various applications (Zhu et al., 2015).
Physical Properties Analysis
The physical properties of this compound derivatives, such as solubility, melting point, and crystallinity, can be significantly influenced by the nature of substitutions on the benzo[d]oxazole ring. For example, modifications like methoxy substitution have been shown to affect the morphology of aggregates formed by these compounds, which is relevant for their application in material science and optoelectronics (Torres et al., 2016).
Chemical Properties Analysis
The chemical properties of this compound, such as reactivity, stability, and interaction with other molecules, are critical for its use in synthetic chemistry and potential pharmacological applications. Studies have shown that these compounds can undergo various reactions, offering pathways to synthesize novel derivatives with desired biological or physical properties. For instance, the thermal reaction of alpha-azido esters with tributyltin hydride has been explored to produce cyclized triazole derivatives, highlighting the compound's versatility in chemical transformations (Benati et al., 2005).
Scientific Research Applications
Synthesis and Biological Interest
Benzoxazoles, including derivatives that might relate to or be synthesized from 2-(Tributylstannyl)benzo[d]oxazole, are highlighted for their diverse biological activities, underpinning their importance in medicinal chemistry. These compounds are pursued for their potential as therapeutic agents due to their cytotoxic properties, ability to inhibit cell proliferation through mechanisms such as angiogenesis and apoptosis, and their versatility in synthetic chemistry for modifications and functionalization with various moieties like aromatic groups, carbohydrates, and amino acids (Rosales-Hernández et al., 2022).
Microwave-assisted Synthesis
The microwave-assisted synthesis of benzoxazole derivatives is another area of significant interest, illustrating the efficiency and innovation in the synthetic approaches toward these compounds. This method is appreciated for its ability to expedite the synthesis process, offering a more efficient and environmentally friendly alternative to conventional synthesis methods. The technique has been applied to generate a variety of benzoxazole derivatives, showcasing the adaptability and effectiveness of microwave irradiation in the synthesis of pharmacologically relevant compounds (Özil & Menteşe, 2020).
Potential Therapeutic Applications
Benzoxazole derivatives are investigated for a wide range of therapeutic applications, including antimicrobial, antifungal, and antitumor activities. These compounds are part of a larger class of heterocyclic compounds that have been systematically explored for their potential in treating various diseases. The structural versatility and biological activities associated with benzoxazole derivatives underline their potential in drug discovery and development processes (Kamal, Hussaini, & Mohammed, 2015).
Safety and Hazards
properties
IUPAC Name |
1,3-benzoxazol-2-yl(tributyl)stannane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4NO.3C4H9.Sn/c1-2-4-7-6(3-1)8-5-9-7;3*1-3-4-2;/h1-4H;3*1,3-4H2,2H3; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXRSGOBSSXLBES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=NC2=CC=CC=C2O1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H31NOSn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50396127 | |
Record name | 2-(Tributylstannyl)benzo[d]oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50396127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
408.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
105494-68-6 | |
Record name | 2-(Tributylstannyl)benzo[d]oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50396127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(tributylstannyl)-1,3-benzoxazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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